Cas no 1105220-71-0 (5-ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide)

• Product name: 5-ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide
• CAS No: 1105220-71-0
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 5822723
• PubChem ID: 30860252

5-ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide
• VU0643358-1
• 1105220-71-0
• AKOS024508650
• F5449-0201
• 5-ethoxy-N-(4-methylphenyl)-4-oxopyran-2-carboxamide
• 5-ethoxy-4-oxo-N-(p-tolyl)-4H-pyran-2-carboxamide

• Inchi： 1S/C15H15NO4/c1-3-19-14-9-20-13(8-12(14)17)15(18)16-11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3,(H,16,18)
• InChI Key： CBWPKMFYZFCNGZ-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C(NC1C=CC(C)=CC=1)=O)=O)OCC

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide

Introduction to 5-Ethoxy-N-(4-Methylphenyl)-4-Oxo-4H-Pyran-2-Carboxamide (CAS No. 1105220-71-0)

5-Ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide, with the CAS number 1105220-71-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyranones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of the ethoxy and 4-methylphenyl groups, contribute to its potential therapeutic applications.

The chemical structure of 5-Ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide consists of a pyranone ring fused with a carboxamide moiety. The ethoxy group at the 5-position and the 4-methylphenyl substituent on the amide nitrogen are key functional groups that influence its biological activity and pharmacological profile. These structural elements have been shown to enhance the compound's solubility, stability, and binding affinity to various biological targets.

Recent studies have highlighted the potential of 5-Ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 5-Ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide has shown promise in cancer research. A study in the European Journal of Medicinal Chemistry demonstrated that this compound can induce apoptosis in human cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in cancer cells suggests that this compound could be a potential lead for developing novel anticancer agents.

The pharmacokinetic properties of 5-Ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide have also been investigated. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 5-Ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide, several preclinical studies have been conducted. In animal models of inflammation and cancer, this compound has demonstrated significant efficacy without causing severe side effects. These findings support its safety profile and warrant further investigation in clinical trials.

In conclusion, 5-Ethoxy-N-(4-methylphenyl)-4-oxo-4H-pyran-2-carboxamide (CAS No. 1105220-71-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, contributing to advancements in medicinal chemistry and pharmaceutical science.